Methyl 6-chloro-3-methoxypicolinate

• IUPAC Name: methyl 6-chloro-3-methoxypyridine-2-carboxylate
• InChI: InChI=1S/C8H8ClNO3/c1-12-5-3-4-6(9)10-7(5)8(11)13-2/h3-4H,1-2H3
• InChI Key: JQSHDEVBGHBTIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(C=C1)Cl)C(=O)OC
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• CAS No.: 175965-90-9

Description

“Methyl 6-chloro-3-methoxypicolinate” is a chemical compound with the CAS Number: 175965-90-9. It has a molecular weight of 201.61 and its IUPAC name is methyl 6-chloro-3-methoxy-2-pyridinecarboxylate. It is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the linear formula: C8H8ClNO3. The InChI code for this compound is 1S/C8H8ClNO3/c1-12-5-3-4-6 (9)10-7 (5)8 (11)13-2/h3-4H,1-2H3.

Physical and Chemical Properties Analysis

“this compound” is a pale-yellow to yellow-brown solid. It has a molecular weight of 201.61.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 6-chloro-3-methoxypicolinate and related compounds have been the subject of chemical synthesis studies. For instance, Lei Zhao et al. (2017) described the synthesis of 4-Chloro-6-methoxy-2-methyl-3-nitroquinoline, emphasizing simple operation and suitability for large-scale studies with high yields (Lei Zhao, Fei Lei, & Yuping Guo, 2017).
• Another study by Campbell et al. (1970) compared the rates of alkaline hydrolysis of methyl methoxypyridinecarboxylates, including Methyl 6-methoxypicolinate, providing insights into electronic interactions between the methoxy-group and ring nitrogen in these compounds (A. Campbell et al., 1970).

Biological and Pharmacological Activities

• Methyl 6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482), a compound related to this compound, was identified as a tubulin polymerization inhibitor, showing promising antiproliferative activity toward human cancer cells (Hidemitsu Minegishi et al., 2015).
• S. Tabassum et al. (2014) synthesized novel 2-chloroquinolin-3-yl ester derivatives, which include compounds structurally similar to this compound, and evaluated them for ABTS radical-scavenging activity and antimicrobial activities, showing promising results (S. Tabassum et al., 2014).

Environmental and Analytical Applications

• 5-Chloro-8-methoxyquinoline, a related compound, was characterized as a chemosensor for cadmium, suggesting potential environmental monitoring applications (L. Prodi et al., 2001).

Safety and Hazards

The safety data sheet for “Methyl 6-chloro-3-methoxypicolinate” suggests that it should not be released into the environment. In case of inhalation, skin contact, eye contact, or ingestion, immediate medical attention is recommended.